Cas no 1804889-43-7 (2,3-Bis(trifluoromethyl)-4-nitrobenzamide)

• Product Name: 2,3-Bis(trifluoromethyl)-4-nitrobenzamide
• CAS No: 1804889-43-7
• MF: C₉H₄F₆N₂O₃
• MW: 302.130083084106
• CID: 4960070
• Update Time: 2025-05-26

2,3-Bis(trifluoromethyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-nitrobenzamide

• Inchi： 1S/C9H4F6N2O3/c10-8(11,12)5-3(7(16)18)1-2-4(17(19)20)6(5)9(13,14)15/h1-2H,(H2,16,18)
• InChI Key： QJENFKJJVNCEKF-UHFFFAOYSA-N
• SMILES： FC(C1C(C(N)=O)=CC=C(C=1C(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 402
• XLogP3: 2.4
• Topological Polar Surface Area: 88.9

Additional information on 2,3-Bis(trifluoromethyl)-4-nitrobenzamide

Introduction to 2,3-Bis(trifluoromethyl)-4-nitrobenzamide (CAS No. 1804889-43-7)

2,3-Bis(trifluoromethyl)-4-nitrobenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1804889-43-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic amides, characterized by its nitro and trifluoromethyl substituents, which contribute to its unique chemical properties and potential biological activities.

The structural motif of 2,3-Bis(trifluoromethyl)-4-nitrobenzamide consists of a benzene ring substituted with two trifluoromethyl groups at the 2- and 3-positions, along with a nitro group at the 4-position. The presence of these electron-withdrawing groups enhances the compound's reactivity and influences its electronic and steric properties. This structural configuration makes it a valuable scaffold for designing novel molecules with tailored physicochemical properties and biological functions.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic compounds, particularly those incorporating fluorine atoms. The trifluoromethyl group is known to improve metabolic stability, lipophilicity, and binding affinity to biological targets. Additionally, the nitro group can serve as a versatile functional handle for further chemical modifications, enabling the synthesis of more complex derivatives.

2,3-Bis(trifluoromethyl)-4-nitrobenzamide has been investigated in various contexts, including its role as an intermediate in drug discovery programs. Its unique structure suggests potential applications in the development of therapeutic agents targeting inflammatory diseases, infectious disorders, and even oncological conditions. The electron-deficient nature of the benzene ring, induced by the nitro and trifluoromethyl groups, makes it an attractive candidate for interactions with biological macromolecules such as enzymes and receptors.

One of the most compelling aspects of 2,3-Bis(trifluoromethyl)-4-nitrobenzamide is its versatility in synthetic chemistry. The nitro group can be reduced to an amine or converted into other functional derivatives, while the trifluoromethyl groups can be modified through halogen exchange or cross-coupling reactions. This flexibility allows chemists to fine-tune the properties of the compound for specific applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. For instance, 2,3-Bis(trifluoromethyl)-4-nitrobenzamide has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in cancer therapy. The combination of electron-withdrawing groups enhances binding interactions with protein targets, leading to potent pharmacological effects.

The compound's potential as an intermediate in drug development has also been recognized in academic research. Researchers have demonstrated its utility in generating novel heterocyclic scaffolds by incorporating additional functional groups or linking it to other bioactive moieties. Such modifications can lead to compounds with improved pharmacokinetic profiles and therapeutic efficacy.

From a computational chemistry perspective, 2,3-Bis(trifluoromethyl)-4-nitrobenzamide has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the electronic distribution influenced by the nitro and trifluoromethyl groups modulates binding affinity and specificity. Such knowledge is crucial for rational drug design and optimization.

The synthesis of 2,3-Bis(trifluoromethyl)-4-nitrobenzamide presents both challenges and opportunities for synthetic chemists. While traditional methods involving nitration and fluorination are well-established, recent advances in flow chemistry have enabled more efficient and scalable production processes. These innovations have not only improved yield but also reduced environmental impact.

In conclusion,2,3-Bis(trifluoromethyl)-4-nitrobenzamide (CAS No. 1804889-43-7) represents a promising compound in pharmaceutical research due to its unique structural features and versatile synthetic applications. Its potential as an intermediate in drug discovery underscores its importance in advancing therapeutic strategies across multiple disease areas.